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Compound of Interest

Compound Name: AK-Toxin II

Cat. No.: B1254846 Get Quote

A landmark in natural product chemistry, the structure of AK-Toxin II, a host-specific phytotoxin

produced by the Japanese pear pathotype of Alternaria alternata, was first reported in 1985.

This initial elucidation has since been independently verified through total synthesis, solidifying

our understanding of this complex molecule. This guide provides a detailed comparison of the

analytical data from the original isolation and the subsequent synthetic confirmation, offering

researchers a comprehensive overview of the structural verification process.

The originally proposed structure of AK-Toxin II was determined by a team led by Nakashima,

primarily through comparative spectral analysis with its more abundant counterpart, AK-Toxin I.

[1][2] Seventeen years later, a crucial independent verification was provided by Morita and his

collaborators, who achieved the asymmetric total synthesis of AK-toxins, including AK-Toxin II.
This synthetic achievement not only confirmed the proposed structure but also its absolute

stereochemistry.

Comparative Analysis of Physicochemical and
Spectral Data
The structural confirmation of a natural product relies on the exact match of physicochemical

and spectral data between the isolated natural sample and the synthetically produced

molecule. Below is a comparison of the key data for AK-Toxin II from both the original isolation

report and the total synthesis study.
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Property
Reported for Natural AK-
Toxin II (Nakashima et al.,
1985)

Reported for Synthetic AK-
Toxin II (Morita et al., 2002)

Molecular Formula C₂₂H₂₅NO₆ C₂₂H₂₅NO₆

Mass Spectrometry Data inferred from AK-Toxin I

High-Resolution Mass

Spectrometry (HRMS) data

consistent with the molecular

formula

¹H-NMR Spectroscopy

Consistent with the 3'-

demethyl derivative of AK-

Toxin I

Detailed ¹H-NMR data

matching the proposed

structure

¹³C-NMR Spectroscopy Inferred from AK-Toxin I data
Comprehensive ¹³C-NMR data

confirming the carbon skeleton

Optical Rotation
Not explicitly provided for AK-

Toxin II

Specific rotation values

confirming the stereochemistry

Experimental Protocols
The verification of AK-Toxin II's structure involved two distinct experimental approaches:

isolation from a natural source and multi-step chemical synthesis.

Original Isolation and Structural Elucidation (Nakashima
et al., 1985)
The initial determination of AK-Toxin II's structure was a multi-stage process. Researchers first

isolated the toxin from the culture broth of Alternaria alternata (Japanese pear pathotype). The

structure of the more prevalent AK-Toxin I was rigorously established using a combination of

techniques, including High-Resolution Mass Spectrometry (HR-MS), ¹³C-NMR, and extensive

¹H-NMR analysis, including Nuclear Overhauser Effect (NOE) experiments. The structure of

AK-Toxin II was then assigned as the 3'-demethyl derivative of AK-Toxin I based on a detailed

comparison of their spectral data.
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Independent Verification via Total Synthesis (Morita et
al., 2002)
The total synthesis of AK-Toxin II provided the definitive, independent confirmation of its

structure. This process involved constructing the molecule from simpler, commercially available

starting materials through a series of controlled chemical reactions. The successful synthesis of

a molecule with the exact same connectivity and stereochemistry as the proposed structure of

the natural product is considered the gold standard for structural verification. The spectral data

of the final synthetic product were then compared with those of the natural toxin to confirm their

identity.

Logical Workflow for Structural Verification
The process of reporting and subsequently verifying the structure of a natural product like AK-
Toxin II follows a logical progression. This workflow ensures the accuracy of the proposed

chemical structure.
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Initial Structure Elucidation Independent Verification

Isolation of AK-Toxin I & II from Alternaria alternata

Structural Analysis of AK-Toxin I (HR-MS, NMR, X-ray)

Comparative Spectral Analysis

Proposed Structure of AK-Toxin II

Comparison of Spectral Data (Natural vs. Synthetic)

Retrosynthetic Analysis

Multi-step Total Synthesis of Proposed AK-Toxin II Structure

Purification of Synthetic Product

Spectral Analysis of Synthetic AK-Toxin II

Structure Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.jstage.jst.go.jp/article/jsbbs/66/1/66_46/_article
https://www.benchchem.com/product/b1254846#independent-verification-of-the-reported-structure-of-ak-toxin-ii
https://www.benchchem.com/product/b1254846#independent-verification-of-the-reported-structure-of-ak-toxin-ii
https://www.benchchem.com/product/b1254846#independent-verification-of-the-reported-structure-of-ak-toxin-ii
https://www.benchchem.com/product/b1254846#independent-verification-of-the-reported-structure-of-ak-toxin-ii
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1254846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

